N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]-2-furamide

• IUPAC Name: N-[4-(2,5-dimethylphenyl)-1,3-thiazol-2-yl]furan-2-carboxamide
• InChI: InChI=1S/C16H14N2O2S/c1-10-5-6-11(2)12(8-10)13-9-21-16(17-13)18-15(19)14-4-3-7-20-14/h3-9H,1-2H3,(H,17,18,19)
• InChI Key: XZRFWZGMQSJHTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CSC(=N2)NC(=O)C3=CC=CO3
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

Synthesis Analysis

• Similar compounds, like N-(thiazol-2-yl)furan-2-carboxamide, are synthesized and characterized by methods such as elemental analysis, IR, ^1H NMR, and ^13C NMR spectroscopy. Single-crystal X-ray diffraction (XRD) and density functional theory (DFT) modeling are often used for molecular and electronic structure investigations (Çakmak et al., 2022).

Molecular Structure Analysis

• The structure of similar thiazole-based heterocyclic amides has been established using spectral analysis and X-ray diffraction studies. These compounds typically crystallize in specific space groups and exhibit stabilizing interactions like hydrogen bonds and π···π interactions (Sharma et al., 2016).

Chemical Reactions and Properties

• Studies on related compounds indicate various chemical reactions under acidic and basic conditions, leading to the formation of different derivative compounds. These reactions are key in understanding the reactivity and potential applications of such compounds (El-Essawy & Rady, 2011).

Physical Properties Analysis

• The physical properties of these compounds, including their crystal structure and bonding interactions, are typically analyzed using X-ray diffraction and spectroscopic methods. These studies provide insights into the compound's stability and potential interactions with other molecules (Prabhuswamy et al., 2016).

Chemical Properties Analysis

• The chemical properties, including reactivity and potential for forming derivatives, are explored through various synthesis methods and reaction conditions. This includes understanding the compound's behavior under different environmental factors and its potential for forming bonds with other chemical entities (Vovk et al., 2010).